Cas no 1361849-85-5 (6-(trifluoromethoxy)pyridine-3-carbaldehyde)

• Product Name: 6-(trifluoromethoxy)pyridine-3-carbaldehyde
• CAS No: 1361849-85-5
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• MDL: MFCD23098974
• CID: 4697171
• PubChem ID: 21698066
• Update Time: 2025-10-10

6-(trifluoromethoxy)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 6-(trifluoromethoxy)-
• 6-(trifluoromethoxy)pyridine-3-carbaldehyde

• MDL： MFCD23098974
• Inchi： 1S/C7H4F3NO2/c8-7(9,10)13-6-2-1-5(4-12)3-11-6/h1-4H
• InChI Key： IJSXYDLSHMGUGT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C=O)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-(trifluoromethoxy)pyridine-3-carbaldehyde

Introduction to 6-(trifluoromethoxy)pyridine-3-carbaldehyde (CAS No. 1361849-85-5)

6-(trifluoromethoxy)pyridine-3-carbaldehyde, with the CAS number 1361849-85-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a trifluoromethoxy group and an aldehyde functional group. These structural features endow the compound with a range of chemical properties and potential applications, making it a valuable intermediate in the development of pharmaceuticals and other advanced materials.

The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. This property is particularly useful in the design of drugs where precise control over molecular interactions is crucial. The aldehyde group, on the other hand, provides a reactive site for various chemical transformations, such as condensation reactions and reductive aminations, which are essential steps in the synthesis of complex molecules.

Recent research has highlighted the potential of 6-(trifluoromethoxy)pyridine-3-carbaldehyde in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) explored the use of this compound as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders, and the ability to fine-tune their chemical structure can lead to improved efficacy and reduced side effects.

In another study, researchers at the University of California, San Francisco, investigated the role of 6-(trifluoromethoxy)pyridine-3-carbaldehyde in the synthesis of antiviral agents. The compound was used to create derivatives that exhibited potent activity against several RNA viruses, including influenza and coronaviruses. The results were promising, suggesting that this compound could be a valuable starting point for developing new antiviral therapies.

The synthetic versatility of 6-(trifluoromethoxy)pyridine-3-carbaldehyde extends beyond pharmaceutical applications. In materials science, this compound has been used to synthesize functional polymers with unique properties. For example, a team at MIT developed a series of polymers containing 6-(trifluoromethoxy)pyridine-3-carbaldehyde units that exhibited enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings and electronic devices.

The physical properties of 6-(trifluoromethoxy)pyridine-3-carbaldehyde are also noteworthy. It is a colorless liquid with a molecular weight of 197.14 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings. Its boiling point is around 150°C at 0.1 mmHg pressure, which allows for efficient purification through distillation.

In terms of safety, 6-(trifluoromethoxy)pyridine-3-carbaldehyde should be handled with care due to its reactivity and potential for forming explosive mixtures with certain chemicals. Appropriate personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The environmental impact of 6-(trifluoromethoxy)pyridine-3-carbaldehyde is another important consideration. While there is limited data on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal to minimize any potential ecological harm. Proper waste management procedures should be followed to ensure that any unused or waste material is disposed of safely and responsibly.

In conclusion, 6-(trifluoromethoxy)pyridine-3-carbaldehyde (CAS No. 1361849-85-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an attractive candidate for drug development, materials science, and other advanced research areas. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in shaping the future of chemistry and related fields.